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Compound of Interest

Compound Name: Hapepunine

Cat. No.: B2760672 Get Quote

For immediate reference, Hapepunine waste is classified as hazardous due to its acute oral

toxicity and irritant properties. It must be disposed of through a designated chemical waste

program and must not be discarded down the drain or in regular trash.

This guide provides essential safety and logistical information for the proper handling and

disposal of Hapepunine in a laboratory setting. Adherence to these procedures is critical to

ensure the safety of laboratory personnel and to maintain compliance with environmental

regulations.

Chemical and Physical Properties
A summary of key quantitative data for Hapepunine is provided below.

Property Value

CAS Number 68422-01-5[1]

Molecular Formula C₂₈H₄₇NO₂[2]

Molecular Weight 429.7 g/mol [2]

Purity >98%[2]

Hazard Identification and Safety Precautions
Hapepunine is classified with the following hazards:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2760672?utm_src=pdf-interest
https://www.benchchem.com/product/b2760672?utm_src=pdf-body
https://www.benchchem.com/product/b2760672?utm_src=pdf-body
https://www.benchchem.com/product/b2760672?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.biocrick.com/download/document/BCN0957/datasheet.pdf
https://www.biocrick.com/download/document/BCN0957/datasheet.pdf
https://www.biocrick.com/download/document/BCN0957/datasheet.pdf
https://www.benchchem.com/product/b2760672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2760672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute oral toxicity (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]

Personal Protective Equipment (PPE): When handling Hapepunine, the following PPE is

mandatory:

Safety goggles to protect against eye contact.[3]

Chemical-resistant gloves (consult the Safety Data Sheet for suitable materials).[3]

A lab coat must be worn to prevent skin contact.[3]

All handling of solid Hapepunine or solutions that may produce aerosols should be

conducted in a certified chemical fume hood to avoid inhalation.[3][4]

Step-by-Step Disposal Procedure
The disposal of Hapepunine and its contaminated materials must follow a structured and

compliant process. Under no circumstances should Hapepunine waste be disposed of in sinks

or regular trash.[5][6][7]

Step 1: Waste Segregation and Collection

Designated Waste Container: All solid Hapepunine waste, as well as materials used for

cleaning spills (e.g., absorbent pads, contaminated gloves), must be collected in a

designated hazardous waste container.[8] This container must be made of a material

compatible with the chemical and have a secure, leak-proof lid.[9]

Aqueous Waste: Solutions containing Hapepunine should be collected in a separate, clearly

labeled hazardous waste container for liquids. Do not mix with other solvent waste streams

unless compatibility has been verified.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b2760672?utm_src=pdf-body
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/irritants.pdf
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/irritants.pdf
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/irritants.pdf
https://www.benchchem.com/product/b2760672?utm_src=pdf-body
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/irritants.pdf
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-irritants
https://www.benchchem.com/product/b2760672?utm_src=pdf-body
https://www.benchchem.com/product/b2760672?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://www.ehs.washington.edu/system/files/resources/acutelytoxics.docx
https://www.benchchem.com/product/b2760672?utm_src=pdf-body
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b2760672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2760672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty Containers: Original containers of Hapepunine are considered hazardous waste and

should not be triple-rinsed.[1] They must be collected for disposal by the institution's

hazardous waste management service.

Step 2: Labeling of Waste Containers

Immediate Labeling: As soon as the first waste is added, the container must be labeled with

a hazardous waste tag provided by your institution's Environmental Health & Safety (EHS)

department.[5]

Content Identification: The label must clearly state "Hazardous Waste" and list all contents,

including "Hapepunine" and any solvents or other chemicals present, with their approximate

percentages.[5]

Date of Accumulation: The date the container was first used for waste accumulation must be

clearly marked.[5]

Step 3: Storage of Chemical Waste

Satellite Accumulation Area (SAA): Labeled waste containers must be stored in a designated

SAA, which should be at or near the point of generation.[1][9]

Secondary Containment: The waste container should be placed in a secondary containment

bin to prevent the spread of material in case of a leak.[3]

Segregation: Store Hapepunine waste away from incompatible materials, particularly strong

acids, alkalis, and oxidizing agents.[1]

Container Integrity: Keep the waste container securely closed at all times, except when

adding waste.[9] Regularly inspect the container for any signs of degradation or leakage.[9]

Step 4: Arranging for Waste Pickup

Contact EHS: Once the waste container is full, or in accordance with your institution's

policies (e.g., storage time limits), contact your EHS or hazardous waste management office

to schedule a pickup.[1][5]
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Do Not Transport: Laboratory personnel should not transport their own hazardous waste

across the institution.[5] This should be handled by trained EHS staff.

Emergency Procedures for Spills
In the event of a Hapepunine spill, immediate action is necessary to contain the material and

protect personnel.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[3]

Control Ignition Sources: If the spilled material involves a flammable solvent, extinguish all

nearby flames and turn off ignition sources.[3]

Personal Protection: Before attempting to clean a minor spill, don appropriate PPE, including

gloves, goggles, and a lab coat.[3]

Containment and Cleanup:

For solid spills, carefully sweep the material to avoid generating dust. Alternatively,

moisten the powder with a suitable solvent before wiping with a dry cloth.[3]

For liquid spills, use an appropriate chemical spill kit or absorbent pads to soak up the

material.[3]

Disposal of Cleanup Materials: All materials used for cleanup, including contaminated gloves

and absorbent pads, must be placed in the designated hazardous waste container for

Hapepunine.[3]

Decontamination: Clean the spill area with soap and water after the bulk of the material has

been removed.[4]

Major Spills: For large or uncontrolled spills, evacuate the area immediately, close the doors,

and contact your institution's emergency response team or EHS.[10]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Hapepunine.
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Click to download full resolution via product page

Hapepunine Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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